5-[(4-chlorophenyl)methylsulfanyl]-14,14-dimethyl-7-propylsulfanyl-13-oxa-10-thia-3,4,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene

• Molecular Formula: C22H23ClN4OS3
• Molecular Weight: 491.1 g/mol
• IUPAC Name: 5-[(4-chlorophenyl)methylsulfanyl]-14,14-dimethyl-7-propylsulfanyl-13-oxa-10-thia-3,4,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene
• InChI: InChI=1S/C22H23ClN4OS3/c1-4-9-29-20-24-19-17(15-10-22(2,3)28-11-16(15)31-19)18-25-26-21(27(18)20)30-12-13-5-7-14(23)8-6-13/h5-8H,4,9-12H2,1-3H3
• InChI Key: JVYPNLRKJQCLFT-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=NC2=C(C3=C(S2)COC(C3)(C)C)C4=NN=C(N41)SCC5=CC=C(C=C5)Cl

Description

“5-[(4-chlorophenyl)methylsulfanyl]-14,14-dimethyl-7-propylsulfanyl-13-oxa-10-thia-3,4,6,8-tetrazatetracyclo[77002,6011,16]hexadeca-1(9),2,4,7,11(16)-pentaene” is a complex organic compound characterized by its unique structural features, including multiple sulfur and oxygen atoms, as well as a tetrazatetracyclo framework

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “5-[(4-chlorophenyl)methylsulfanyl]-14,14-dimethyl-7-propylsulfanyl-13-oxa-10-thia-3,4,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene” typically involves multi-step organic reactions. Key steps may include:

Formation of the tetrazatetracyclo framework: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of the chlorophenyl and propylsulfanyl groups: These groups can be introduced via nucleophilic substitution reactions.

Oxidation and reduction steps: These steps may be necessary to achieve the desired oxidation state of sulfur atoms.

Industrial Production Methods

Industrial production of such complex compounds often requires optimization of reaction conditions to maximize yield and purity. This may involve:

Catalysts: Use of specific catalysts to enhance reaction rates.

Temperature and pressure control: Precise control of reaction conditions to ensure optimal product formation.

Purification techniques: Methods such as chromatography and recrystallization to purify the final product.

Chemical Reactions Analysis

Types of Reactions

“5-[(4-chlorophenyl)methylsulfanyl]-14,14-dimethyl-7-propylsulfanyl-13-oxa-10-thia-3,4,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene” can undergo various chemical reactions, including:

Oxidation: Conversion of sulfanyl groups to sulfoxides or sulfones.

Reduction: Reduction of specific functional groups to achieve different oxidation states.

Substitution: Nucleophilic or electrophilic substitution reactions to modify the compound’s structure.

Common Reagents and Conditions

Oxidizing agents: Such as hydrogen peroxide or m-chloroperbenzoic acid.

Reducing agents: Such as lithium aluminum hydride or sodium borohydride.

Solvents: Common solvents include dichloromethane, ethanol, and acetonitrile.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of sulfanyl groups may yield sulfoxides or sulfones.

Scientific Research Applications

Chemistry

In chemistry, “5-[(4-chlorophenyl)methylsulfanyl]-14,14-dimethyl-7-propylsulfanyl-13-oxa-10-thia-3,4,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene” can be used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology

In biology, this compound may be studied for its potential biological activity. Compounds with similar structures have been investigated for their antimicrobial, antiviral, and anticancer properties.

Medicine

In medicine, research may focus on the compound’s potential therapeutic applications. Its unique structural features could make it a candidate for drug development, particularly in targeting specific molecular pathways.

Industry

In industry, the compound may be used in the development of new materials with specific properties, such as conductivity or stability. Its complex structure could contribute to the design of advanced materials for various applications.

Mechanism of Action

The mechanism of action of “5-[(4-chlorophenyl)methylsulfanyl]-14,14-dimethyl-7-propylsulfanyl-13-oxa-10-thia-3,4,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene” involves its interaction with specific molecular targets. These may include:

Enzymes: Inhibition or activation of specific enzymes involved in metabolic pathways.

Receptors: Binding to cellular receptors to modulate signaling pathways.

DNA/RNA: Interaction with genetic material to influence gene expression.

Comparison with Similar Compounds

Similar Compounds

Compounds similar to “5-[(4-chlorophenyl)methylsulfanyl]-14,14-dimethyl-7-propylsulfanyl-13-oxa-10-thia-3,4,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene” include:

Thiazoles: Known for their biological activity and use in drug development.

Tetrazoles: Studied for their antimicrobial and anticancer properties.

Sulfonamides: Widely used in medicinal chemistry for their therapeutic potential.

Uniqueness

The uniqueness of “this compound” lies in its complex structure, which combines multiple functional groups and a rigid framework. This makes it a valuable compound for research and development in various scientific fields.